Cas no 189619-49-6 (Benzeneacetic acid, α-(3-chloropropyl)-α-hydroxy-, ethyl ester)

• Product Name: Benzeneacetic acid, α-(3-chloropropyl)-α-hydroxy-, ethyl ester
• CAS No: 189619-49-6
• MF: C₁₃H₁₇ClO₃
• MW: 256.725283384323
• CID: 5688491
• Update Time: 2023-09-27

Benzeneacetic acid, α-(3-chloropropyl)-α-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-(3-chloropropyl)-α-hydroxy-, ethyl ester

• Inchi： 1S/C13H17ClO3/c1-2-17-12(15)13(16,9-6-10-14)11-7-4-3-5-8-11/h3-5,7-8,16H,2,6,9-10H2,1H3
• InChI Key： XISDDJUGCACZDP-UHFFFAOYSA-N
• SMILES： C1(C(CCCCl)(O)C(OCC)=O)=CC=CC=C1

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 385.8±42.0 °C(Predicted)
• pka: 12.17±0.29(Predicted)